1-[(2,5-Dimethoxyphenyl)sulfonyl]azepane

• Molecular Formula: C14H21NO4S
• Molecular Weight: 299.39 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonylazepane
• InChI: InChI=1S/C14H21NO4S/c1-18-12-7-8-13(19-2)14(11-12)20(16,17)15-9-5-3-4-6-10-15/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: HSAJGADWBPFQPE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCCCC2

Description

1-[(2,5-Dimethoxyphenyl)sulfonyl]azepane is a sulfonamide derivative featuring a seven-membered azepane ring substituted with a 2,5-dimethoxyphenylsulfonyl group. The compound is synthesized via metal-free electrochemical methods, which offer advantages in sustainability and reduced reliance on transition-metal catalysts .

Comparison with Similar Compounds

Key Observations :

• Ring Size and Flexibility: The azepane core (26) provides greater conformational flexibility compared to piperidine (27) or tetrahydroisoquinoline (28), which may influence binding to biological targets or catalytic interactions .
• Aryl Substituent Effects: The 2,5-dimethoxyphenyl group in 26 and 27 introduces steric hindrance and electron-donating effects, contrasting with the 4-methylphenyl group in the simpler analog (C₁₃H₁₉NO₂S), which lacks methoxy groups and exhibits reduced polarity .
• Synthetic Accessibility: The 4-methylphenyl analog (C₁₃H₁₉NO₂S) has 18 reported synthetic routes, suggesting well-established protocols, whereas 26 is synthesized via newer electrochemical methods .

Physicochemical and Potential Pharmacological Properties

• Steric Effects : The 3-methyl group in 27 may hinder interactions with enzymes or receptors compared to the unsubstituted azepane in 24.
• Aromatic Rigidity: Compound 28’s fused tetrahydroisoquinoline system could improve binding affinity in systems requiring planar recognition.